BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Preparation of diSulfo-Cy3
Alkyne Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B15598285

Audience: Researchers, scientists, and drug development professionals.

Introduction

diSulfo-Cy3 alkyne is a water-soluble, bright, and photostable fluorescent dye commonly
employed in bioorthogonal chemistry.[1][2][3] Its alkyne group allows for covalent labeling of
azide-modified biomolecules through a copper-catalyzed azide-alkyne cycloaddition (CUAAC)
reaction, a cornerstone of "click chemistry".[4] This application note provides a detailed protocol
for the preparation of stock solutions of diSulfo-Cy3 alkyne, ensuring optimal performance in
downstream applications such as fluorescence imaging, flow cytometry, and protein labeling.[5]
The dye is characterized by its bright orange fluorescence, which is insensitive to pH in the
range of 4 to 10.[6][7]

Physicochemical and Spectroscopic Properties

A summary of the key quantitative data for diSulfo-Cy3 alkyne is presented in the table below.
These values may vary slightly between manufacturers.
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Property Value References
C33H38N3NaO7S2 /
Molecular Formula ) [8][9]
C35H43N3010S3 (free acid)
) ~675.8 g/mol / ~761.93 g/mol
Molecular Weight ) [819]
(free acid)
Excitation Maximum (Aex) ~548 - 555 nm [61[81[9][10]
Emission Maximum (Aem) ~566 - 572 nm [61181191[10]
Extinction Coefficient (g) ~150,000 - 162,000 cm~—tM—1 [6][8]
Fluorescence Quantum Yield
~0.15 [8]
(P)
) -20°C, desiccated, protected
Recommended Storage (Solid) [81I91[11]

from light

Recommended Storage (Stock  -20°C (1 month) or -80°C (6

Solution) months), protected from light

[4]

Water, Dimethylformamide
Solubility (DMF), Dimethyl sulfoxide
(DMSO0)

[8]1°]

Experimental Protocol: Preparation of a 10 mM
diSulfo-Cy3 Alkyne Stock Solution

This protocol describes the preparation of a 10 mM stock solution of diSulfo-Cy3 alkyne in

anhydrous dimethyl sulfoxide (DMSO).

Materials:

o diSulfo-Cy3 alkyne (solid)

o Anhydrous dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes
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o Pipettes and sterile pipette tips
o Vortex mixer

e Microcentrifuge

Procedure:

 Aliquoting the Reagent: Before opening, bring the vial of diSulfo-Cy3 alkyne to room
temperature to prevent moisture condensation. Briefly centrifuge the vial to collect the solid
at the bottom.

o Calculating the Required Volume of Solvent: To prepare a 10 mM stock solution, the required
volume of DMSO is calculated based on the mass of the diSulfo-Cy3 alkyne and its
molecular weight. For example, to prepare a stock solution from 1 mg of diSulfo-Cy3 alkyne
with a molecular weight of 675.8 g/mol :

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Volume (L) =0.001 g/ (0.01 mol/L * 675.8 g/mol ) = 0.000148 L = 148 pL

o Dissolving the Reagent: Add the calculated volume of anhydrous DMSO to the vial
containing the diSulfo-Cy3 alkyne.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Sonication can
be used to aid dissolution if necessary.[10]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]
Always protect the solution from light.[4]

Visualizations

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing diSulfo-Cy3 alkyne stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of diSulfo-Cy3 Alkyne
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598285#preparing-disulfo-cy3-alkyne-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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